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Compound of Interest

Compound Name: Amphotericin B-13C6

Cat. No.: B12384558

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of in vivo imaging techniques
utilizing labeled Amphotericin B (AmB), a polyene antifungal agent. AmB's specific binding to
ergosterol, a key component of fungal cell membranes, makes it an attractive molecule for
targeted imaging of fungal infections.[1][2][3] This document details protocols for radiolabeling
and fluorescently labeling AmB, along with methodologies for in vivo imaging in animal models.

Introduction to Labeled Amphotericin B for In Vivo
Imaging

The early and accurate diagnosis of invasive fungal infections is critical for patient survival.[4]
[5] Traditional diagnostic methods can be slow and invasive. Molecular imaging with labeled
AmB offers a non-invasive approach to specifically visualize fungal burdens in vivo. By
attaching imaging moieties such as radionuclides for Positron Emission Tomography (PET) and
Single-Photon Emission Computed Tomography (SPECT), or fluorophores for optical imaging,
researchers can track the biodistribution of AmB and its accumulation at infection sites.[1][4][6]

Radiolabeled AmB, such as with Gallium-68 (°8Ga) for PET or Technetium-99m (°°*mTc) for
SPECT, has shown promise in preclinical studies for the sensitive and specific detection of
mold infections.[4][5][7] Fluorescently labeled AmB, for instance with Cyanine 5 (Cy5), enables
high-resolution optical imaging in animal models, allowing for detailed investigation of fungal-
pathogen interactions.[1][6]
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Mechanism of Action and Imaging Target

Amphotericin B's utility as an imaging agent stems from its well-characterized mechanism of
action. It binds with high affinity to ergosterol in fungal cell membranes, forming pores that lead
to ion leakage and fungal cell death.[1][3] This specific interaction allows labeled AmB to
accumulate at the site of fungal infections, providing a strong signal for imaging modalities.
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Mechanism of Amphotericin B Action

Amphotericin B

Ergosterol
(Fungal Cell Membrane)

Pore Formation

lon Leakage
(K+, Na+, H+, CI-)

Fungal Cell Death
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Workflow for 68Ga-AmB Synthesis

Preparation

Elute 68Ga from Generator

Mix 68Ga with AmB and Sodium Acetate

Reaftion

Incubate at 90°C for 10 min

Purificatign and QC

Neutralize with PBS

:

Sterile Filtration

Quality Control (TLC)
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Workflow for AmB-Cy5 Conjugation

Reaction Setup

Dissolve AmB in DMF

Add Activated Cy5-PEG-NHS Ester

Add Triethylamine

Reaftion

Stir at RT for 24h in Dark

Purification and Analysis

Purify by HPLC

Analyze by MS and HPLC
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In Vivo Imaging Experimental Workflow

Establish Fungal Infection Model

Anesthetize Animal

Inject Labeled AmB

Allow for Probe Uptake

Perform In Vivo Imaging

(PETI/CT or Optical)

Image and Data Analysis Ex Vivo Biodistribution (Optional)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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